Cas no 2090728-69-9 (3-Quinolinamine, 8-chloro-7-methyl-)

• Product Name: 3-Quinolinamine, 8-chloro-7-methyl-
• CAS No: 2090728-69-9
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 5266785
• Update Time: 2025-05-20

3-Quinolinamine, 8-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 8-chloro-7-methyl-

• Inchi： 1S/C10H9ClN2/c1-6-2-3-7-4-8(12)5-13-10(7)9(6)11/h2-5H,12H2,1H3
• InChI Key： IAKMZWMUYRXBCX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2Cl)C=C(N)C=1

Additional information on 3-Quinolinamine, 8-chloro-7-methyl-

8-Chloro-7-methyl-3-Quinolinamine (CAS No. 2090728-69-9): A Comprehensive Overview

8-Chloro-7-methyl-3-quinolinamine (CAS No. 2090728-69-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 8-chloro-7-methyl-3-quinolinamine consists of a quinoline core with a chlorine atom at the 8-position and a methyl group at the 7-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the context of their pharmacological activities. For instance, quinoline-based compounds have been shown to exhibit potent antimalarial, anticancer, and anti-inflammatory effects. The introduction of a chlorine atom and a methyl group at specific positions on the quinoline ring can significantly influence the compound's biological activity and pharmacokinetic properties.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative activity of various quinoline derivatives, including 8-chloro-7-methyl-3-quinolinamine. The results demonstrated that this compound exhibited significant cytotoxic effects against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the structural modifications in 8-chloro-7-methyl-3-quinolinamine have been shown to enhance its solubility and bioavailability, which are crucial factors for effective drug delivery. These properties make it an attractive candidate for further optimization and clinical evaluation.

The synthesis of 8-chloro-7-methyl-3-quinolinamine typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aniline derivative with a substituted acetylacetone followed by cyclization to form the quinoline ring. The subsequent introduction of the chlorine and methyl groups can be achieved through selective halogenation and alkylation reactions.

In addition to its potential therapeutic applications, 8-chloro-7-methyl-3-quinolinamine has also been studied for its use as a building block in organic synthesis. Its unique electronic properties make it a valuable intermediate for the preparation of more complex molecules with diverse functionalities.

The safety profile of 8-chloro-7-methyl-3-quinolinamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use in pharmaceutical formulations.

In conclusion, 8-chloro-7-methyl-3-quinolinamine (CAS No. 2090728-69-9) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.